3-(5-Bromo-2-methyl-thiophen-3-yl)-propionitrile

• Molecular Formula: C8H8BrNS
• Molecular Weight: 230.13 g/mol
• IUPAC Name: 3-(5-bromo-2-methylthiophen-3-yl)propanenitrile
• InChI: InChI=1S/C8H8BrNS/c1-6-7(3-2-4-10)5-8(9)11-6/h5H,2-3H2,1H3
• InChI Key: ZIAKGLQZAIKGRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(S1)Br)CCC#N

Description

3-(5-Bromo-2-methyl-thiophen-3-yl)-propionitrile is a useful research compound. Its molecular formula is C8H8BrNS and its molecular weight is 230.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-(2-methylthiophen-3-yl)-propionitrile 60 (320 mg, 2.1 mmol) in acetic acid (5 mL) was treated with bromine (0.12 mL, 2.3 mmol) and the mixture stirred at rt for 1 hour. Water was added and the mixture was extracted with EtOAc (2×20 mL). The combined organics were washed with water and dried over MgSO4. Removal of the solvent followed with silica gel column chromatography (eluent: DCM/hexane, 1/1) gave 61 as a colorless liquid (330 mg). 1H NMR (400 MHz, CDCl3) δ: 2.35 (s, 3H), 2.53 (t, J=10.5 Hz, 2H), 2.84 (t, J=10.5 Hz, 2H) 6.80 (s, 1H).